Cas no 1784054-50-7 (1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1784054-50-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6428863
• PubChem ID: 84041512
• Update Time: 2025-05-21

1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol
• 1784054-50-7
• EN300-1838551

• Inchi： 1S/C10H13F2NO2/c1-13-5-9(14)10-7(11)3-6(15-2)4-8(10)12/h3-4,9,13-14H,5H2,1-2H3
• InChI Key： HCKFMZRADLSDCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(CNC)O)F)OC

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol

1-(2,6-Difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol: A Comprehensive Overview

1-(2,6-Difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol, also known by its CAS number 1784054-50-7, is a chemical compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a difluorophenyl ring, a methoxy group, and a methylamino ethanol moiety. Its structure not only makes it a valuable molecule for synthetic chemistry but also positions it as a potential candidate for various applications in drug discovery and material science.

The synthesis of 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed methodologies such as Suzuki coupling, nucleophilic substitution, and hydroxylation to construct this molecule. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production, making it more accessible for large-scale applications.

In terms of pharmacological properties, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, which has led to its investigation as a potential therapeutic agent for conditions such as neurodegenerative diseases and inflammatory disorders. The presence of the methoxy group and the difluorophenyl ring contributes to its bioavailability and stability in biological systems, making it an attractive candidate for drug development.

The structural versatility of 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol also lends itself to applications beyond pharmacology. For instance, it has been explored as a building block in the synthesis of advanced materials, such as stimuli-responsive polymers and nanomaterials. Its ability to undergo various post-synthetic modifications further expands its utility in material science.

Recent studies have delved into the mechanistic understanding of this compound's interactions with biological systems. Utilizing techniques such as X-ray crystallography and molecular dynamics simulations, researchers have gained insights into its binding modes and pharmacokinetic profiles. These findings underscore its potential as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 1-(2,6-difluoro-4-methoxyphenyl)-2-(methylamino)ethan-1-ol, with its CAS number 1784054-50-7, represents a multifaceted chemical entity with significant implications across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a key molecule for future innovations in medicine and materials science.